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Compound of Interest

Compound Name: m-PEG16-alcohol

Cat. No.: B032618 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling procedures for

m-PEG16-alcohol (methoxy-polyethylene glycol-16-alcohol). The information is intended to

support researchers, scientists, and drug development professionals in the safe and effective

use of this compound in a laboratory setting.

Chemical and Physical Properties
m-PEG16-alcohol is a monodisperse polyethylene glycol (PEG) derivative with a terminal

methoxy group and a hydroxyl group. The hydrophilic nature of the PEG chain enhances the

aqueous solubility of molecules to which it is conjugated.[1][2][3]

Table 1: Physicochemical Properties of m-PEG16-alcohol
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Property Value Source(s)

CAS Number 133604-58-7 [1][2]

Molecular Formula C33H68O17 [1][2]

Molecular Weight ~736.9 g/mol [1]

Appearance White to off-white solid [4]

Purity
≥95% to >98% (supplier

dependent)
[1][2]

Toxicological Data and Safety Information
Specific toxicological studies on m-PEG16-alcohol are not readily available in the public

domain. However, the safety profile can be inferred from data on polyethylene glycols (PEGs)

and glycol ethers in general. PEGs are generally considered to have low acute and chronic

toxicity.[5] They are not found to be genotoxic or carcinogenic.[5]

Acute exposure to high levels of some glycol ethers in humans can lead to narcosis, pulmonary

edema, and severe liver and kidney damage.[6] Chronic exposure may result in neurological

and blood effects, such as fatigue, nausea, tremor, and anemia.[6] However, the systemic

toxicity of ethylene-based glycol ethers is primarily associated with their metabolism to

corresponding alkoxyacetic acids, with shorter-chain derivatives being more toxic.[7] Propylene

glycol ethers are generally considered less toxic.[7]

Table 2: General Toxicological Profile of Polyethylene Glycols
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Endpoint Observation Source(s)

Acute Oral Toxicity Very low [5]

Dermal Toxicity Very low [5]

Skin Irritation Very low [5]

Eye Irritation
Some glycol ethers are eye

irritants
[7]

Genotoxicity Generally not genotoxic [5][7]

Carcinogenicity
Not suspected to be

carcinogenic
[5]

Handling and Storage Protocols
Proper handling and storage are crucial for maintaining the integrity of m-PEG16-alcohol and

ensuring laboratory safety.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE. However, as a

minimum, the following should be worn when handling m-PEG16-alcohol:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Storage
m-PEG16-alcohol is sensitive to temperature and light.

Table 3: Recommended Storage Conditions for m-PEG16-alcohol
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Condition Recommendation Source(s)

Temperature -20°C for long-term storage [1][2]

Atmosphere Store in a dry environment [3]

Light Avoid direct sunlight [3]

Shipping Ambient temperature [1][2]

General Handling Procedures
The following diagram outlines a general workflow for the safe handling of m-PEG16-alcohol
in a research environment.
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A generalized workflow for the safe handling of m-PEG16-alcohol.

Experimental Protocols
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Detailed experimental protocols should be developed and approved as part of a

comprehensive risk assessment for any new procedure involving m-PEG16-alcohol. The

following are generalized procedural outlines.

Preparation of Stock Solutions
Preparation: Allow the container of m-PEG16-alcohol to equilibrate to room temperature

before opening to prevent condensation.

Weighing: In a chemical fume hood, weigh the desired amount of m-PEG16-alcohol into a

suitable container.

Dissolution: Add the desired solvent (e.g., high-purity water, buffer) to the solid and mix until

fully dissolved.

Storage: Store the stock solution at the recommended temperature (typically 4°C or -20°C)

and protect it from light. Avoid repeated freeze-thaw cycles.[8]

Disposal of Waste
The disposal of m-PEG16-alcohol waste must comply with institutional and environmental

regulations.

Assessment: Determine if the waste is contaminated with any hazardous substances. If so, it

must be treated as hazardous waste.

Collection: Collect waste in a clearly labeled, sealed, and chemically compatible container.

Segregation: Do not mix with other chemical waste streams unless permitted by your

institution's guidelines.

Disposal: Arrange for collection by a licensed chemical waste disposal contractor through

your institution's Environmental Health and Safety (EHS) department.

The following diagram illustrates the decision-making process for the proper disposal of m-
PEG16-alcohol.
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A decision tree for the proper disposal of m-PEG16-alcohol waste.

Conclusion
While m-PEG16-alcohol is part of a class of compounds generally considered to have low

toxicity, adherence to standard laboratory safety protocols is essential. This guide provides a

foundation for the safe handling and use of m-PEG16-alcohol. Researchers are strongly

encouraged to consult their institution's specific safety guidelines and the manufacturer's Safety

Data Sheet (SDS) before use.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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